Cas no 184951-88-0 (Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester (9CI)
• CAS No: 184951-88-0
• MF: C₁₆H₂₁N₅O₄S
• MW: 379.43404173851
• CID: 114423
• PubChem ID: 7006669
• Update Time: 2025-04-18

Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester (9CI)
• BOC-L-2-AMINO-3-METHYLBUTANETHIOIC ACID-1-(6-NITRO)BENZOTRIAZOLIDE,
• Boc-Thionoval-1-(6-nitro)benzotriazolide
• Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimeth...
• tert-butyl N-[(2S)-3-methyl-1-(6-nitrobenzotriazol-1-yl)-1-sulfanylidenebutan-2-yl]carbamate
• (S)-2-(Boc-amino)-3-methyl-butanethioic O-acid-1-(
• (S)-2-(BOC-AMINO)-3-METHYL-BUTANETHIOIC O-ACID-1-(6-NITRO)BENZOTRIAZOLIDE
• [(1S)-2-Methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]carbamic acid tert-butyl ester
• AKOS015909252
• Boc-L-2-amino-3-methylbutanethioic acid-1-(6-nitro)benzotriazolide
• 184951-88-0
• DTXSID20426521
• Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester(9ci)

• Inchi： 1S/C16H21N5O4S/c1-9(2)13(17-15(22)25-16(3,4)5)14(26)20-12-8-10(21(23)24)6-7-11(12)18-19-20/h6-9,13H,1-5H3,(H,17,22)/t13-/m0/s1
• InChI Key： XFVHUHJBRJYSAP-ZDUSSCGKSA-N
• SMILES： S=C([C@H](C(C)C)NC(=O)OC(C)(C)C)N1C2C=C(C=CC=2N=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 379.13100
• Monoisotopic Mass: 379.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.37
• PSA: 146.95000
• LogP: 3.97840

Carbamic acid,[(1S)-2-methyl-1-[(6-nitro-1H-benzotriazol-1-yl)thioxomethyl]propyl]-,1,1-dimethylethyl ester (9CI) Security Information

• Storage Condition：-15°C